Cas no 2228190-15-4 (tert-butyl N-5-(2-oxopropyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-oxopropyl)pyrimidin-2-ylcarbamate
• CAS No: 2228190-15-4
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5922936
• PubChem ID: 165838638
• Update Time: 2025-06-30

tert-butyl N-5-(2-oxopropyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-oxopropyl)pyrimidin-2-ylcarbamate
• tert-butyl N-[5-(2-oxopropyl)pyrimidin-2-yl]carbamate
• EN300-1886983
• 2228190-15-4

• Inchi： 1S/C12H17N3O3/c1-8(16)5-9-6-13-10(14-7-9)15-11(17)18-12(2,3)4/h6-7H,5H2,1-4H3,(H,13,14,15,17)
• InChI Key： PONGDYHTENWJJY-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CC(=CN=1)CC(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.2Ų

Additional information on tert-butyl N-5-(2-oxopropyl)pyrimidin-2-ylcarbamate

Comprehensive Overview of tert-butyl N-5-(2-oxopropyl)pyrimidin-2-ylcarbamate (CAS No. 2228190-15-4)

The compound tert-butyl N-5-(2-oxopropyl)pyrimidin-2-ylcarbamate, with the CAS number 2228190-15-4, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a pyrimidine core, a carbamate group, and a tert-butyl moiety, making it a versatile intermediate for synthesizing more complex structures. Its unique combination of functional groups allows it to participate in various chemical reactions, including nucleophilic substitutions and condensation reactions, which are critical in drug discovery and material science.

In recent years, the demand for pyrimidine derivatives like tert-butyl N-5-(2-oxopropyl)pyrimidin-2-ylcarbamate has surged due to their applications in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential role in targeting enzyme pathways associated with inflammatory diseases and metabolic disorders. The compound's 2-oxopropyl side chain further enhances its reactivity, enabling the creation of novel bioconjugates for therapeutic use.

From a synthetic chemistry perspective, CAS 2228190-15-4 is often utilized as a building block in multi-step organic syntheses. Its tert-butyl carbamate (Boc) group serves as a protective moiety for amines, a technique widely employed in peptide synthesis and medicinal chemistry. This attribute aligns with the growing trend of green chemistry, where efficient protection-deprotection strategies minimize waste and improve yield. Laboratories focusing on high-throughput screening (HTS) also value this compound for its compatibility with automated synthesis platforms.

The rise of computational chemistry and AI-driven drug design has further amplified interest in tert-butyl N-5-(2-oxopropyl)pyrimidin-2-ylcarbamate. Molecular docking studies frequently explore its interactions with protein targets, leveraging its hydrogen-bonding capacity and steric properties. Such analyses are pivotal in optimizing lead compounds for preclinical trials, a topic frequently searched by professionals in pharmaceutical R&D forums.

Another area of exploration is the compound's potential in agrochemical formulations. Pyrimidine-based compounds are known for their herbicidal and fungicidal activities, and modifications of the 2-oxopropyl group could enhance their environmental stability. This aligns with global discussions on sustainable agriculture and the need for low-residue crop protection agents, making CAS 2228190-15-4 a subject of interdisciplinary research.

Quality control and analytical characterization of tert-butyl N-5-(2-oxopropyl)pyrimidin-2-ylcarbamate rely heavily on techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for industrial-scale production. The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding laboratories in compliance with ICH guidelines for impurity profiling.

In summary, tert-butyl N-5-(2-oxopropyl)pyrimidin-2-ylcarbamate (2228190-15-4) represents a nexus of innovation across multiple scientific domains. Its structural features and reactivity profile continue to inspire advancements in drug development, material science, and agrochemical engineering, cementing its status as a valuable asset in modern chemistry.